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Compound of Interest

Compound Name: 3,5-Dibromopyridine-d3

Cat. No.: B580803

Technical Guide: 3,5-Dibromopyridine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dibromopyridine-d3, a
deuterated analog of 3,5-Dibromopyridine. This document is intended for professionals in
research and development who utilize stable isotope-labeled compounds for various
applications, including as internal standards in quantitative mass spectrometry, for mechanistic
studies in drug metabolism, and in the synthesis of complex molecules.

Core Compound Data

3,5-Dibromopyridine-d3 is a synthetically modified version of 3,5-Dibromopyridine where
three hydrogen atoms on the pyridine ring have been replaced with deuterium. This isotopic
labeling provides a distinct mass signature, making it an invaluable tool in analytical and
metabolic research.

Physicochemical Properties

The key quantitative data for 3,5-Dibromopyridine-d3 and its non-deuterated counterpart are
summarized in the table below for direct comparison.
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Property 3,5-Dibromopyridine-d3 3,5-Dibromopyridine
CAS Number 1219799-05-9[1][2] 625-92-3

Chemical Formula CsDsBr2N CsHsBrzN

Molecular Weight ~239.91 g/mol 236.89 g/mol

3,5-dibromo-2,4,6- . -
IUPAC Name . ) o 3,5-Dibromopyridine
trideuteriopyridine[1][2]

SMILES E]I—[gclzlnc([zH])c(Br)c([ZH])clBr Brclcncce(Br)cl

Experimental Applications and Protocols

While specific experimental protocols for 3,5-Dibromopyridine-d3 are not extensively
published, its primary application is as an internal standard in analytical methods, particularly in
chromatography coupled with mass spectrometry (LC-MS or GC-MS). The non-deuterated
form, 3,5-Dibromopyridine, is a known intermediate in the synthesis of pharmaceuticals and

agrochemicals.

General Protocol for Use as an Internal Standard

The following is a generalized workflow for the use of 3,5-Dibromopyridine-d3 as an internal

standard in a quantitative analytical assay.
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General workflow for using 3,5-Dibromopyridine-d3 as an internal standard.
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Synthesis Pathway

The synthesis of 3,5-Dibromopyridine-d3 would likely follow a similar synthetic route to its
non-deuterated analog, utilizing deuterated starting materials or reagents. A common synthesis
method for 3,5-Dibromopyridine involves the direct bromination of pyridine. The following
diagram illustrates a representative synthetic scheme.
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A representative synthesis pathway for 3,5-Dibromopyridine.

Note on Synthesis of Deuterated Analog: For the synthesis of 3,5-Dibromopyridine-d3, a
deuterated pyridine source would be required. The specific reaction conditions might need
optimization to ensure high levels of deuterium incorporation and to minimize isotopic

scrambling.

Conclusion

3,5-Dibromopyridine-d3 is a critical analytical tool for researchers in the pharmaceutical and
chemical industries. Its use as an internal standard allows for accurate and precise
quantification of the non-deuterated analog in complex matrices. The data and diagrams
provided in this guide offer a foundational understanding of its properties and applications,
facilitating its integration into advanced research and development workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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